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Introduction

The CCN (Cellular Communication Network) family of proteins, comprising six distinct
members (CCN1-6), represents a class of matricellular proteins crucial for regulating a
multitude of cellular processes.[1] These secreted, cysteine-rich proteins are characterized by
their conserved modular structure, which dictates their interactions with a wide array of
signaling molecules, including integrins, growth factors, and components of the extracellular
matrix (ECM).[2][3] This guide provides a comprehensive overview of the evolutionary
conservation of the CCN protein family, detailing their sequence and structural similarities
across species, conserved functions, and the signaling pathways they modulate. The
information is presented to support further research and therapeutic development targeting this
important protein family.

The CCN Protein Family: Members and Domain
Architecture

The CCN family in vertebrates consists of six members, originally named based on the first
three identified: CYR61 (Cysteine-Rich Angiogenic Inducer 61, or CCN1), CTGF (Connective
Tissue Growth Factor, or CCN2), and NOV (Nephroblastoma Overexpressed, or CCN3).[1][4]
The subsequent members, WISP1, WISP2, and WISP3, are now designated as CCN4, CCNS5,
and CCNG, respectively.[1]
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A defining feature of the CCN family is their conserved multi-domain structure. With the
exception of CCN5, which lacks the C-terminal (CT) domain, all members possess four distinct
structural modules:

o IGFBP-like domain (Insulin-like Growth Factor Binding Protein-like): Shows homology to the
N-terminal domain of IGFBPs.[5]

e VWC domain (von Willebrand factor type C repeat): Mediates protein-protein interactions
and oligomerization.

e TSP-1 domain (Thrombospondin type 1 repeat): Involved in binding to sulfated glycans and
matrix proteins.[5]

e CT domain (C-terminal cysteine knot): Contains a cysteine knot motif found in many growth
factors and is crucial for dimerization and receptor binding.[6]

The genomic organization of CCN genes is also highly conserved, with each of the four
domains typically encoded by a separate exon, suggesting an evolutionary origin through exon
shuffling.[4]

Quantitative Analysis of Evolutionary Conservation

The structural and functional importance of CCN proteins is underscored by their significant
conservation across vertebrate species.

Sequence Homology

The amino acid sequences of CCN proteins show a high degree of conservation, particularly
within the functional domains.

Table 1: Approximate Amino Acid Sequence Identity and Similarity of Human CCN Proteins
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Comparison Sequence ldentity (%) Sequence Similarity (%)
CCN1 vs CCN2 ~50 ~65

CCN1vs CCN3 ~40 ~55

CCN2 vs CCN3 ~45 ~60

CCN4 vs CCN1/2/3 ~35-40 ~50-55

CCNS5 vs other CCNs ~30-35 ~45-50

CCNBG6 vs other CCNs ~30 ~45

Data synthesized from multiple sources indicating general conservation levels. Precise
percentages can vary with alignment algorithms.

Table 2: Cross-Species Conservation of CCN2 (CTGF)

Species Comparison Amino Acid Identity (%)
Human vs. Mouse ~95

Human vs. Xenopus ~88

Human vs. Zebrafish ~80

Overall Chordate Identity ~88[7]

This high level of conservation, especially for CCN2, highlights its critical and conserved
biological roles.[7]

Tissue Expression

The expression patterns of CCN proteins are broad and overlapping, yet each member exhibits
a distinct tissue distribution that is largely conserved between species like human and mouse,
suggesting conserved physiological functions.

Table 3: Overview of CCN Protein Expression in Human and Mouse Tissues
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Human Tissues (High

Mouse Tissues (High

CCN Member . .
Expression) Expression)
CONL Placenta, skin, adrenal gland, Uterus, placenta, developing
ovary, lung bone, skin
CON2 Kidney, lung, placenta, heart, Kidney, heart, lung, cartilage,
brain bone
Brain, adrenal gland, ovary, Brain, developing bone,
CCN3
heart adrenal gland
CCN4 Ovary, placenta, kidney, lung Ovary, developing bone, lung
CCNS Heart, brain, skeletal muscle, Heart, brain, aorta, skeletal
uterus, aorta muscle, uterus[8]
Cartilage, placenta, lung, Cartilage, developing bone,
CCNG ge, p g g ping

kidney

lung

Data sourced from the Human Protein Atlas and literature on mouse expression.[8]

Conserved Signhaling Pathways

CCN proteins function as signaling hubs, modulating the activity of several key pathways that

are highly conserved throughout evolution.

CCNZ1-Integrin Signaling

CCNL1 interacts with various integrin receptors to regulate cell adhesion, migration, and

proliferation. The interaction with integrin av33 is particularly important for angiogenesis.
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Caption: CCN1 binding to integrin avp3 activates the FAK/Src and Ras/Raf/MEK/ERK

pathways.

CCN2-TGF-f8 Signaling Crosstalk

CCNz2 is a well-established modulator of the Transforming Growth Factor-f3 (TGF-3) signaling

pathway, often acting as a downstream mediator of its fibrotic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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